N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C22H19N7O2S/c1-13-5-3-6-15(9-13)28-20-17(12-23-28)21(31)26-22(25-20)29-18(10-14(2)27-29)24-19(30)11-16-7-4-8-32-16/h3-10,12H,11H2,1-2H3,(H,24,30)(H,25,26,31)
• InChI Key: CRUQAPMJKWCOPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)CC5=CC=CS5
• Molecular Formula: C22H19N7O2S
• Molecular Weight: 445.5 g/mol

Description

N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C22H19N7O2S and its molecular weight is 445.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound is involved in the synthesis and characterization of novel heterocyclic compounds. For instance, it has been utilized in the synthesis of novel 2-pyrone derivatives through unexpected synthetic routes. These derivatives have been characterized using crystal structures, Hirshfeld surface analysis, and computational studies to understand their intermolecular interactions and potential binding modes within biological targets such as Tyrosine-protein kinase JAK2 (Sebhaoui et al., 2020).

Coordination Complexes and Antioxidant Activity

Research has also extended to the synthesis of coordination complexes constructed from pyrazole-acetamide derivatives, demonstrating the effect of hydrogen bonding on self-assembly processes. These complexes show significant antioxidant activity, indicating potential applications in oxidative stress management (Chkirate et al., 2019).

Anticancer Activity

In the quest for new anticancer agents, certain derivatives of the compound have been synthesized and tested against cancer cell lines. One study focused on attaching different aryloxy groups to the pyrimidine ring in the compound, revealing some derivatives with appreciable cancer cell growth inhibition (Al-Sanea et al., 2020).

Antimicrobial and Antitumor Evaluations

Further investigations have included the synthesis of new heterocycles incorporating the compound's moiety, with several studies evaluating their antimicrobial and antitumor activities. These studies reveal the compound's role in developing new therapeutic agents with potential applications in treating various bacterial infections and cancer types (Bondock et al., 2008).